Cas no 154050-40-5 (Phenol, 2-(1,2,5-thiadiazol-3-yl)-)

• Product Name: Phenol, 2-(1,2,5-thiadiazol-3-yl)-
• CAS No: 154050-40-5
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 1333550
• Update Time: 2024-08-18

Phenol, 2-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,2,5-thiadiazol-3-yl)-

• Inchi： 1S/C8H6N2OS/c11-8-4-2-1-3-6(8)7-5-9-12-10-7/h1-5,11H
• InChI Key： FNBWATFATFXYLT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1C=NSN=1

Computed Properties

• Exact Mass: 178.02018

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 311.2±17.0 °C(Predicted)
• PSA: 46.01
• pka: 8.13±0.30(Predicted)